Cas no 1020489-43-3 (N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide)

• Product Name: N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide
• CAS No: 1020489-43-3
• MF: C₁₅H₁₃ClN₄OS
• MW: 332.807920217514
• CID: 6356355
• PubChem ID: 25281627
• Update Time: 2025-10-28

N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide
• AKOS016391131
• 1020489-43-3
• F5030-0150
• N-(1-(4-(4-chlorophenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide
• N-[2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]acetamide

• Inchi： 1S/C15H13ClN4OS/c1-9-7-14(17-10(2)21)20(19-9)15-18-13(8-22-15)11-3-5-12(16)6-4-11/h3-8H,1-2H3,(H,17,21)
• InChI Key： YZUNUDNVGAGFQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C)=N1)NC(C)=O

Computed Properties

• Exact Mass: 332.0498599g/mol
• Monoisotopic Mass: 332.0498599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide

N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide: A Comprehensive Overview

The compound CAS No. 1020489-43-3, also known as N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its applications.

The molecular structure of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide is characterized by a thiazole ring fused with a pyrazole moiety, substituted with a methyl group and an acetamide functional group. The presence of the thiazole ring introduces aromaticity and potential for hydrogen bonding, while the pyrazole moiety contributes to the molecule's stability and reactivity. The substitution pattern on the thiazole ring further enhances the molecule's versatility, making it a valuable candidate for drug design and material science.

Recent studies have focused on the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for industrial applications. The use of microwave-assisted synthesis has also been explored, offering a greener and more efficient alternative to traditional methods.

From a biological standpoint, N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide has shown remarkable activity in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier makes it a promising lead compound for developing therapeutic agents targeting central nervous system disorders.

Moreover, this compound has demonstrated potent antimicrobial properties against a range of bacterial and fungal pathogens. Its mechanism of action involves disrupting cellular membranes and inhibiting essential metabolic pathways, making it a potential candidate for antibiotic development in an era where resistance is becoming increasingly prevalent.

In the realm of material science, the compound's thermal stability and electronic properties have been leveraged to develop advanced materials for optoelectronic devices. Its ability to form self-assembled monolayers has opened avenues for applications in sensors and nanotechnology.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound with various protein targets. These studies have provided insights into its binding affinity and selectivity, guiding further optimization for specific therapeutic applications.

In conclusion, CAS No. 1020489-43-3 or N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide stands out as a multifaceted compound with immense potential across diverse scientific domains. Ongoing research continues to uncover new dimensions of its utility, underscoring its importance in contemporary chemical research.